N-(5-((3-chlorophenyl)sulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)pyrazine-2-carboxamide

• IUPAC Name: N-[5-(3-chlorophenyl)sulfonyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]pyrazine-2-carboxamide
• InChI: InChI=1S/C17H14ClN5O3S2/c18-11-2-1-3-12(8-11)28(25,26)23-7-4-13-15(10-23)27-17(21-13)22-16(24)14-9-19-5-6-20-14/h1-3,5-6,8-9H,4,7,10H2,(H,21,22,24)
• InChI Key: PLOGEOVDKMILKD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1N=C(S2)NC(=O)C3=NC=CN=C3)S(=O)(=O)C4=CC(=CC=C4)Cl
• Molecular Formula: C17H14ClN5O3S2
• Molecular Weight: 435.9 g/mol

Description

The compound “N-(5-((3-chlorophenyl)sulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)pyrazine-2-carboxamide” is a derivative of pyrazinamide, an important first-line drug used in shortening TB therapy. It was designed and synthesized as part of a series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives.

Synthesis Analysis

The synthesis of these compounds involved a series of chemical reactions. Unfortunately, the exact synthesis process for the specific compound you mentioned is not detailed in the available literature.

Scientific Research Applications

Antitumor and Antimicrobial Applications

Novel compounds with N-arylpyrazole-containing enaminones have been synthesized, showing significant cytotoxic effects against human breast cell lines (MCF-7) and liver carcinoma cell lines (HEPG2), comparable to standard treatments like 5-fluorouracil. These compounds also demonstrated antimicrobial activity, indicating their potential in treating infections and cancer (S. Riyadh, 2011).

Herbicidal Activity

Research on substituted N-aryl[1,2,4]triazolo[1,5-a]pyridine-2-sulfonamide compounds, including those with similar structural motifs, revealed excellent herbicidal activity across a broad spectrum of vegetation at low application rates, suggesting potential agricultural benefits (M. Moran, 2003).

Cardiovascular Agents

The synthesis and evaluation of 1,2,4-triazolo[1,5-a]pyrimidines fused to heterocyclic systems have shown promising coronary vasodilating and antihypertensive activities, indicating potential applications as cardiovascular agents (Y. Sato et al., 1980).

Dyeing Polyester Fibers

Novel heterocyclic aryl monoazo organic compounds, including those with a selenium component, have been synthesized for dyeing polyester fabrics. These compounds not only served as efficient dyes but also exhibited high antioxidant, antitumor, and antimicrobial activities, making the dyed fabrics potentially useful in sterile and biologically active applications (M. Khalifa et al., 2015).

Mechanism of Action

Mode of Action

The presence of a sulfonyl group and a pyrazine ring in its structure suggests that it may interact with its targets through hydrogen bonding or pi-pi stacking .

Biochemical Pathways

Given the complexity of biological systems, it is likely that the compound could influence multiple pathways, either directly or indirectly .

Pharmacokinetics

The compound’s metabolism and excretion would likely be influenced by these groups as well .

Result of Action

Given its potential for interaction with various biological targets, it could have a range of effects at the molecular and cellular levels .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules could influence the compound’s action, efficacy, and stability. For example, the compound’s solubility and stability could be affected by pH, while its interaction with targets could be influenced by temperature and the presence of other molecules .